(5-chloro-2-fluorophenyl)methanethiol
Overview
Description
(5-Chloro-2-fluorophenyl)methanethiol, commonly known as CFMT, is a thiol-containing compound that is widely used in a variety of scientific and industrial applications. CFMT is a colorless liquid with a strong sulfur odor. It is a non-toxic compound that is highly stable, and is used as a reagent for the synthesis of a variety of compounds. CFMT has been studied for its potential applications in scientific research, including its possible use as a biochemical inhibitor, a therapeutic agent, and a drug delivery system. In
Mechanism of Action
The mechanism of action of CFMT is not yet fully understood. However, it is believed that CFMT acts by binding to the active site of acetylcholinesterase, preventing the enzyme from breaking down acetylcholine. Additionally, it is believed that CFMT may act by modulating the expression of certain genes involved in inflammation and oxidative stress.
Biochemical and Physiological Effects
CFMT has been shown to have a variety of biochemical and physiological effects. In studies, CFMT has been shown to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This inhibition has been shown to be reversible, meaning that CFMT can be used as a biochemical inhibitor in research studies. Additionally, CFMT has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties.
Advantages and Limitations for Lab Experiments
CFMT has several advantages and limitations for use in lab experiments. One advantage of CFMT is that it is a non-toxic compound that is highly stable, making it safe to use in research studies. Additionally, CFMT is relatively easy to synthesize, making it a cost-effective reagent for laboratory experiments. However, there are some limitations to using CFMT in lab experiments. For example, CFMT is a highly volatile compound, meaning that it can easily evaporate and may need to be stored in a sealed container. Additionally, CFMT has a strong sulfur odor, which may be unpleasant for researchers and lab personnel.
Future Directions
There are several potential future directions for research involving CFMT. One potential direction is to further investigate the mechanism of action of CFMT, as the exact mechanism is still not fully understood. Additionally, further research could be done to explore the potential therapeutic applications of CFMT, such as its anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, further research could be done to explore the potential use of CFMT as a drug delivery system, as it has been shown to be able to transport drugs to specific areas of the body. Finally, further research could be done to explore the potential industrial applications of CFMT, such as its use as a reagent for the synthesis of a variety of compounds.
Synthesis Methods
CFMT is synthesized through a process called the Williamson ether synthesis. This process involves the reaction of a phenol with an alkyl halide in the presence of a base, usually sodium hydroxide. The reaction produces an ether, which is then reacted with a thiol to produce CFMT. The reaction is carried out at room temperature and requires a catalyst, such as sodium ethoxide, to speed up the reaction.
Scientific Research Applications
CFMT has been studied for its potential applications in scientific research. It has been shown to have inhibitory activity against the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This inhibition has been shown to be reversible, meaning that CFMT can be used as a biochemical inhibitor in research studies. CFMT has also been studied for its potential use as a therapeutic agent, as it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer properties. Additionally, CFMT has been studied for its potential use as a drug delivery system, as it can be used to transport drugs to specific areas of the body.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (5-chloro-2-fluorophenyl)methanethiol involves the reaction of 5-chloro-2-fluorobenzaldehyde with hydrogen sulfide in the presence of a reducing agent to yield the corresponding thiol.", "Starting Materials": [ "5-chloro-2-fluorobenzaldehyde", "Hydrogen sulfide", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 5-chloro-2-fluorobenzaldehyde in a suitable solvent.", "Step 2: Add hydrogen sulfide gas to the reaction mixture.", "Step 3: Add a reducing agent to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for a suitable period of time.", "Step 5: Cool the reaction mixture and isolate the product by filtration or extraction." ] } | |
CAS RN |
1510172-41-4 |
Product Name |
(5-chloro-2-fluorophenyl)methanethiol |
Molecular Formula |
C7H6ClFS |
Molecular Weight |
176.6 |
Purity |
95 |
Origin of Product |
United States |
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